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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzyl bromide

Cat. No.: B133168

An In-depth Technical Guide to the Safe Handling of 3-Chloro-2-fluorobenzyl bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety
precautions, handling procedures, and emergency responses related to 3-Chloro-2-
fluorobenzyl bromide (CAS RN: 85070-47-9).

Hazard Identification and Classification

3-Chloro-2-fluorobenzyl bromide is classified as a hazardous substance requiring careful
handling. The primary dangers include severe skin and eye damage, respiratory irritation,
potential genetic defects, and corrosivity to metals.[1][2]

Table 1: GHS Hazard Classification
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Classification

Category

Hazard Statement

Corrosive to metals

Category 1

H290: May be corrosive to

metals.[1]

Skin corrosion

Sub-category 1B

H314: Causes severe skin

burns and eye damage.[1]

Serious eye damage

Category 1

H318: Causes serious eye

damage.[1]
. H341: Suspected of causing
Germ cell mutagenicity Category 2 _
genetic defects.[1]
Specific target organ toxicity H335: May cause respiratory
Category 3

(single exposure)

irritation.[1]

Signal Word: Danger[1]

Hazard Pictograms:

e Corrosion (GHS05)

o Health Hazard (GHSO08)

o Exclamation Mark (GHSOQ7)

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 3-Chloro-2-fluorobenzyl bromide
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Property Value Source
Chemical Formula C7HsBrCIF [3][4]
Molecular Weight 223.47 g/mol [31[4]

White or Colorless to Light
Appearance yellow to Light orange powder [5]

to lump to clear liquid

Melting Point <35°C [6]
Boiling Point 230.0 £ 25.0 °C at 760 mmHg [6]
Flash Point 92.9+23.2°C [6]
Density 1.7 +0.1 g/cm3 [6]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Engineering Controls

» Ventilation: Handle the product only in a well-ventilated area, preferably within a closed
system or under a local exhaust ventilation system (fume hood) to prevent the dispersion of
dust or vapors.[1][7][8]

o Safety Equipment: Emergency eye wash fountains and safety showers must be readily
available in the immediate vicinity of any potential exposure.[9]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling this substance.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Tightly fitting safety goggles or ~ Causes serious eye damage.

Eye/Face Protection ]
a face shield. [10]

Chemical-impermeable gloves
Skin Protection (e.g., nitrile rubber) and Causes severe skin burns.[3]

protective clothing.

A dustproof gas mask or a self-
contained breathing apparatus
) ) (SCBA) should be used, May cause respiratory
Respiratory Protection ] ] o
especially if dust or aerosols irritation.[1]
are generated or ventilation is

inadequate.[1]

Handling Procedures

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3][5]

Avoid contact with skin, eyes, and clothing.[1][8]

Do not breathe dust, fumes, gas, mist, or vapors.[3][5]

Wash hands and face thoroughly after handling.[1][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.

Keep the substance away from incompatible materials such as bases, strong oxidizing
agents, alcohols, amines, and metals.

Storage Conditions

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1]
Store locked up.[1]

The container should be corrosion-resistant with a resistant inner liner.[5]
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e Itis recommended to store the substance under an inert gas atmosphere.[1][9]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 4: First-Aid Measures

Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult
Inhalation or has stopped, provide artificial respiration.

Immediately call a POISON CENTER or doctor.

[1]5]

Immediately take off all contaminated clothing.

Rinse the skin thoroughly with plenty of water.
Skin Contact Wash contaminated clothing before reuse.

Immediately call a POISON CENTER or doctor.

[1]5]

Rinse cautiously with water for several minutes.

If present, remove contact lenses if it is easy to
Eye Contact ) o )

do so. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1][5]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , ,
unconscious person. Immediately call a

POISON CENTER or doctor.[1][3]

Firefighting Measures

o Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO2).

[1]

e Special Hazards: Decomposition during a fire may generate poisonous fumes.
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o Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear. Evacuate personnel to a safe area and, if possible, remove undamaged
containers from the fire zone.[1]

Accidental Release Measures

o Personal Precautions: Evacuate non-essential personnel. Wear appropriate PPE as
described in Section 3.2. Ensure adequate ventilation.

o Environmental Precautions: Prevent the product from entering drains, groundwater, or water
courses.[1]

o Containment and Cleanup: Absorb the spillage with inert material (e.g., sand, dry earth,
sawdust). Collect the material into a suitable, closed container for disposal.

Toxicological Information and Experimental
Protocols
Summary of Toxicological Effects

o Acute Effects: Causes severe burns to the skin and eyes upon contact and may cause
respiratory irritation if inhaled.[1]

o Chronic Effects: 3-Chloro-2-fluorobenzyl bromide is suspected of causing genetic defects
based on its classification (Germ cell mutagenicity, Category 2).[1] The assessment suggests
it may induce heritable mutations in human germ cells.[1]

o Other Data: There is no information available regarding carcinogenicity, reproductive toxicity,
or specific target organ toxicity from repeated exposure in the reviewed safety data sheets.

[1]

Experimental Protocols

The available safety data sheets and technical documents do not provide detailed experimental
methodologies for the cited toxicological assessments. The classifications are based on
standardized criteria (e.g., Regulation (EC) No 1272/2008), but the underlying study reports are
not included in these resources.
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Disposal Considerations

The disposal of 3-Chloro-2-fluorobenzyl bromide and its containers must be conducted in
accordance with all applicable local, regional, and national regulations. The material should be
disposed of at an approved waste disposal plant.[5] Do not allow the chemical to enter the
environment.[3]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 3-Chloro-2-
fluorobenzyl bromide, from initial assessment to emergency response.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b133168?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-D-Y2.pdf
https://www.tcichemicals.com/OP/en/p/C2118
https://www.benchchem.com/product/b133168?utm_src=pdf-body
https://www.benchchem.com/product/b133168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Planning & Preparation 3. Emergency Response

Risk Assessment Accidental Release Personal Exposure Fire
(Review SDS, Identify Hazards) (Evacuate, Contain, Clean) (First Aid: Skin, Eyes, Inhalation) (Use CO2/Dry Chemical, Evacuate)

Implement Controls
(Ventilation, Emergency Equipment)

Select & Inspect PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Handling & Storage

Safe Handling Procedures
(Use Fume Hood, Avoid Contact)

Proper Storage
(Cool, Dry, Ventilated, Locked, Inert Gas)

Waste Disposal
(Approved Waste Stream)

Click to download full resolution via product page

Caption: Safety and Handling Workflow for 3-Chloro-2-fluorobenzyl bromide.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b133168?utm_src=pdf-body-img
https://www.benchchem.com/product/b133168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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